Cas no 13739-02-1 (Diacerein)

Diacerein is a semi-synthetic anthraquinone derivative that exhibits anti-inflammatory and immunomodulatory properties. Its mechanism of action involves the inhibition of prostaglandin synthesis, leading to reduced inflammation in various tissues. Diacerein's efficacy has been demonstrated in clinical trials for conditions such as osteoarthritis and rheumatoid arthritis.

Diacerein structure

Product name:Diacerein

CAS No:13739-02-1

MF:C₁₉H₁₂O₈

MW:368.293786048889

MDL:MFCD00468030

CID:49455

PubChem ID:24894281

Diacerein Chemical and Physical Properties

Names and Identifiers

- diacerein
- 1,8-DIACETOXY-3-CARBOXYANTHRAQUINONE
- DIACERHEIN
- DIACETYL RHEIN
- 1,8-diacetoxyanthraquinone-3-carboxylicacid
- 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylicaci
- 4,5-diacetylrhein
- 4,5-Diacetoxy-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic acid
- 4,5-diacetyloxy-9,10-dioxoanthracene-2-carboxylic Acid
- DIACETYL RHEIN(P)
- DIACETYL RHEIN(SH)
- Lycopene Power
- 4,5-Diacetoxyanthraquinone-2-carboxylic Acid
- artrodar
- DAR
- Diacereine
- Fisiodar
- rhein,diacetate
- SF 277
- Diacetylrhein
- DIACERIN
- Diacereinum [Latin]
- Diacereine [French]
- Diacereina [Spanish]
- C19H12O8
- MLS000028577
- 4HU6J11EL5
- 1,8-Diacetoxyanthraquinone-3-carboxylic acid
- 4,5-diacetoxy-9,10-dioxo-anthracene-2-carboxylic acid
- DIACEREIN [MI]
- DIACEREIN [USAN]
- TYNLGDBUJLVSMA-UHFFFAOYSA-N
- BRN 2184909
- M01AX21
- KBio2_002395
- BCP10834
- MFCD00468030
- Diacerein, European Pharmacopoeia (EP) Reference Standard
- 4,5-Bis(acetyloxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic Acid
- AC-203
- SpecPlus_000643
- KBio3_001974
- WHO 5371
- KBio1_001683
- DTXCID2025636
- 2-Anthracenecarboxylic acid, 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-
- DivK1c_006739
- NSC-758147
- Gesamtmatrix
- SW199355-2
- Spectrum2_000823
- DTXSID4045636
- NCGC00018274-04
- Spectrum4_001036
- SPECTRUM1502010
- 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroic acid diacetate
- SCHEMBL25784
- 4,5-bis(acetoxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic acid
- GTPL10800
- SMR000058958
- NS00018043
- Diacerein impurity mixture
- CCG-40287
- 4,5-diacetyloxy-9,10-bis(oxidanylidene)anthracene-2-carboxylic acid
- NCGC00022114-03
- HMS3714B20
- Pharmakon1600-01502010
- KBioSS_002400
- W-108237
- Diacerein [USAN:INN]
- AM807992
- M-01AX21
- Zondar (TN)
- KBio2_004963
- 4,5-diacetyloxy-9,10-dioxo-2-anthracenecarboxylic acid
- 2-ANTHROIC ACID, 9,10-DIHYDRO-4,5-DIHYDROXY-9,10-DIOXO-, DIACETATE
- Diacerein [INN]
- Verboril
- KBio2_007531
- NCGC00018274-03
- DIACEREIN [EP MONOGRAPH]
- HY-N0283
- Tox21_110856
- Diacereinum
- EINECS 237-310-2
- Diacerein (USAN/INN)
- SR-01000003156-4
- 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroic acid, diacetate
- NSC758147
- DIACEREIN [WHO-DD]
- AB00053327_14
- Spectrum_001876
- 112118-18-0
- HMS3652D06
- DIACEREIN [MART.]
- CHEBI:94708
- UNII-4HU6J11EL5
- Diacereina
- Rhein, diacetate
- D07270
- 4,5-bis(acetyloxy)-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
- Q413178
- SR-01000003156
- Zondar
- A807252
- CHEMBL41286
- NCGC00018274-02
- AC-201
- KBioGR_001591
- 4,5-diacetoxy-9,10-diketo-anthracene-2-carboxylic acid
- ART 50
- Tox21_110856_1
- EN300-7368632
- Rhein diacetate
- Diacerein- Bio-X
- KS-5088
- NCGC00018274-05
- D4061
- SBI-0052833.P002
- SF-277
- SPBio_000745
- Spectrum3_000937
- SR-01000003156-2
- 9,10-Dihydro-4,5-diacetoxy-9,10-2-anthracenecarboxylic acid
- FT-0603096
- NSC 758147
- 4,5-diacetoxy-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid
- 13739-02-1
- Diacerhein; Diacetylrhein
- AKOS005622705
- SR-01000003156-3
- 4,5-Diacetoxy-9,10-dihydro-9,10-dioxo-2-anthrylcarbonsaeure
- 4,5-diacetoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
- Diora
- BDBM32018
- Spectrum5_001819
- s4267
- RHEIN DIACETATE [MI]
- KW-4800
- BD164367
- cid_26248
- NCGC00018274-01
- DB11994
- CAS-13739-02-1
- 3-10-00-04790 (Beilstein Handbook Reference)
- Diacerein, >=95% (HPLC)
- inverted exclamation markY95% pound HPLC)
- BRD-K69122748-001-09-3
- BRD-K69122748-001-11-9
- BBL011075
- STK802271
- BRD-K69122748-001-10-1
- Diacerein
- MDL： MFCD00468030
- Inchi： 1S/C19H12O8/c1-8(20)26-13-5-3-4-11-15(13)18(23)16-12(17(11)22)6-10(19(24)25)7-14(16)27-9(2)21/h3-7H,1-2H3,(H,24,25)
- InChI Key： TYNLGDBUJLVSMA-UHFFFAOYSA-N
- SMILES： O(C(C([H])([H])[H])=O)C1=C([H])C(C(=O)O[H])=C([H])C2C(C3C([H])=C([H])C([H])=C(C=3C(C=21)=O)OC(C([H])([H])[H])=O)=O
- BRN： 2184909

Computed Properties

Exact Mass: 368.053217g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 5
Monoisotopic Mass: 368.053217g/mol
Monoisotopic Mass: 368.053217g/mol
Topological Polar Surface Area: 124Å²
Heavy Atom Count: 27
Complexity: 683
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 368.3
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Powder
Density: 1.4910
Melting Point: 241.0 to 245.0 deg-C
Boiling Point: 631.5°C at 760 mmHg
Flash Point: 231.8±25.0 °C
Refractive Index: 1.634
PSA: 124.04000
LogP: 2.01080
Merck: 2960

Diacerein Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：CB8781000
Hazardous Material Identification：
Safety Term：S26;S36
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38

Diacerein Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diacerein Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D806487-25g	Diacerein	13739-02-1	≥95%（HPLC)	25g	￥2,150.00	2022-09-29
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R012205-5g	Diacerein	13739-02-1	95%	5g	￥481	2023-09-10
LKT Labs	D3303-50 mg	Diacerein	13739-02-1	≥98%	50mg	$114.80	2023-07-11
Key Organics Ltd	KS-5088-1MG	Diacerein	13739-02-1	>97%	1mg	£36.00	2025-02-08
eNovation Chemicals LLC	D951731-10g	2-Anthracenecarboxylic acid, 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-	13739-02-1	95%	10g	$165	2024-06-08
eNovation Chemicals LLC	D630766-25g	Diacerein	13739-02-1	97%	25g	$980	2024-06-05
eNovation Chemicals LLC	D630766-5g	Diacerein	13739-02-1	97%	5g	$320	2024-06-05
Ambeed	A216806-10g	4,5-Diacetoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid	13739-02-1	98%	10g	$179.0	2025-02-22
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T1273-25 mg	Diacerein	13739-02-1	98.78%	25mg	￥293.00	2022-04-26
TRC	D303000-500mg	Diacerein	13739-02-1		500mg	$ 397.00	2023-09-08

Diacerein Related Literature

1. Organic anion transporters 1 (OAT1) and OAT3 meditated the protective effect of rhein on methotrexate-induced nephrotoxicity

Zhihao Liu,Yongming Jia,Changyuan Wang,Qiang Meng,Xiaokui Huo,Huijun Sun,Pengyuan Sun,Xiaobo Yang,Xiaodong Ma,Jinyong Peng,Kexin Liu RSC Adv. 2017 7 25461
2. A nitric oxide responsive AIE probe for detecting the progression of osteoarthritis

Pan Jin,Guojie Xu,Xichi Chen,Shi-Cheng Li,Lin Cheng,Ping Sui,Jiaqi Ye,Xuerui Yang,Shanshan Xi,Fabiao Yu,Tongmeng Jiang J. Mater. Chem. B 2023 11 2145
3. Conductive hydrogels for tissue repair

Yongping Liang,Lipeng Qiao,Bowen Qiao,Baolin Guo Chem. Sci. 2023 14 3091
4. CXXIII.—Experiments on the constitution of the aloins. Part I

Robert Robinson,John Lionel Simonsen J. Chem. Soc. Trans. 1909 95 1085
5. Label-free and sensitive detection of RNA demethylase FTO with primer generation rolling circle amplification

Xiaoxia Han,Yueying Li,Zi-Yue Wang,Ling-Zhi Liu,Jian-Ge Qiu,Bing-Jie Liu,Chun-yang Zhang Chem. Commun. 2022 58 1565

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:13739-02-1)Diacerein

Purity:99%/99%

Quantity:25g/100g

Price ($):285.0/681.0